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Compound of Interest

Compound Name: CADION 2B

cat. No.: B1580942

In-Depth Technical Guide to CADION 2B

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Properties

CADION 2B is a chemical compound with the molecular formula C22H16N602.[1][2][3][4] It
has a molecular weight of approximately 396.41 g/mol .[1][2] The compound is registered under
the CAS Number 6708-61-8. It is important to distinguish CADION 2B as a specific chemical
entity from commercially available "CADION 2B Reagent Solutions," which may contain other
components and are formulated for specific applications like the detection of calcium and
magnesium ions.[5]

Property Value Reference
Molecular Formula C22H16N602 [1112113114]
Molecular Weight ~396.41 g/mol [1][2]

CAS Number 6708-61-8

Primary Application: Spectrophotometric Analysis

CADION 2B is primarily utilized as a chromogenic reagent in analytical chemistry for the
spectrophotometric determination of heavy metal ions, most notably silver (Ag*).[1][6] This
method is valued for its high sensitivity and selectivity.
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Mechanism of Action in Silver Detection

The fundamental principle behind the use of CADION 2B in silver detection is the formation of
a colored complex. In an alkaline environment and in the presence of a surfactant such as
Triton X-100, CADION 2B reacts with silver ions to produce a stable, dark red-violet complex.
[6] This resulting complex exhibits a distinct absorption maximum at a wavelength of 565 nm,
which allows for its quantification using a spectrophotometer. The intensity of the color is
directly proportional to the concentration of silver in the sample, adhering to the Beer-Lambert
Law within a specific concentration range.

Experimental Protocol: Spectrophotometric
Determination of Silver

The following is a detailed methodology for the determination of silver ions in an aqueous
sample using CADION 2B.

Reagents and Solutions

o CADION 2B Solution: Prepare a standard solution of CADION 2B of a specified
concentration in a suitable solvent.

 Triton X-100 Solution: Prepare a solution of Triton X-100 to act as a surfactant.

» Buffer Solution (pH 9.2): A buffer solution is required to maintain the optimal alkaline pH for
the complex formation.

o Standard Silver Solution: A stock solution of a known silver concentration from which
calibration standards will be prepared.

o EDTA Solution (Masking Agent): An optional solution of ethylenediaminetetraacetic acid
(EDTA) can be used to mask potential interference from other metal cations.[6]

Instrumentation

e Spectrophotometer capable of measuring absorbance at 565 nm.

e pH meter.
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» Standard laboratory glassware.

Experimental Procedure

e Preparation of Calibration Curve:

o Prepare a series of standard solutions of silver with concentrations ranging from 0.02 to
0.8 pg/mL by diluting the stock silver solution.[6]

o To each standard, add the CADION 2B solution, Triton X-100 solution, and the pH 9.2
buffer.

o Allow sufficient time for the color of the complex to develop fully.
o Measure the absorbance of each standard at 565 nm against a reagent blank.
o Plot a graph of absorbance versus concentration to create the calibration curve.

e Sample Analysis:

o

Take a known volume of the water sample to be analyzed.

o Add the same amounts of CADION 2B solution, Triton X-100 solution, and pH 9.2 buffer
as used for the standards.

o If interfering ions are suspected, add the EDTA masking agent.[6]
o Allow for the color to develop.
o Measure the absorbance of the sample at 565 nm.

o Determine the concentration of silver in the sample by comparing its absorbance to the
calibration curve.

Quantitative Data Summary
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Parameter Value Reference

Wavelength of Maximum

Absorption (Amax) >65 nm o]
Optimal pH 9.2 [6]
Linear Range (Beer's Law) 0.02 - 0.8 pg/mL [6]
Molar Absorptivity 1.0 x 10° L-mol~t.cm~! [6]

Signaling Pathways and Biological Activity

Extensive searches of scientific literature and chemical databases did not yield any evidence of
CADION 2B being involved in biological signaling pathways or possessing any characterized
biological activity. Its primary and currently known application is in the field of analytical
chemistry as a chromogenic reagent for metal ion detection. The term "mechanism of action" in
the context of CADION 2B refers to the chemical reaction of complex formation with metal ions,
which leads to a measurable color change, rather than an interaction with biological systems.
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Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of silver using CADION 2B.

Logical Relationship of Components in Silver Detection
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Caption: Key components and conditions for the formation and detection of the Ag*-CADION
2B complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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